6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine

• IUPAC Name: 6-chloro-N-(4-fluorophenyl)pyrazin-2-amine
• InChI: InChI=1S/C10H7ClFN3/c11-9-5-13-6-10(15-9)14-8-3-1-7(12)2-4-8/h1-6H,(H,14,15)
• InChI Key: LCSFAJLLGTZFPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=CN=CC(=N2)Cl)F
• Molecular Formula: C10H7ClFN3
• Molecular Weight: 223.63 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine” are not available, there are general synthetic approaches for pharmacologically active decorated six-membered diazines. Another study discusses the synthesis of a related compound, (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl) methanone.

Scientific Research Applications

6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine has been studied extensively for its potential applications in the pharmaceutical and medical fields. It has been found to have anti-inflammatory, antioxidant, and anticonvulsant properties, and it has been used in the development of novel drugs for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. Additionally, this compound has been studied for its potential use in the development of novel antibiotics, antivirals, and antifungals.

Mechanism of Action

Target of Action

The primary target of 6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine is Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that mediate a variety of physiological processes including inflammation.

Mode of Action

This compound acts as a COX-2 inhibitor . By binding to the active site of the COX-2 enzyme, it prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins, which are key mediators of inflammation. By inhibiting COX-2, this compound reduces the production of these inflammatory mediators .

Result of Action

The inhibition of COX-2 by this compound results in a decrease in the production of prostaglandins . This leads to a reduction in inflammation, as prostaglandins are key mediators of the inflammatory response .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be stored under an inert gas (nitrogen or Argon) at 2-8°C to maintain its stability

Advantages and Limitations for Lab Experiments

6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine has several advantages for use in lab experiments. It is a relatively small molecule, which makes it easier to synthesize and manipulate, and it is also relatively inexpensive. Additionally, this compound has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying the mechanisms of various diseases. However, this compound also has some limitations for use in lab experiments. It is a relatively unstable compound, and it is also highly toxic, so it must be handled with care.

Future Directions

The potential applications of 6-Chloro-N-(4-fluorophenyl)-2-pyrazinamine are vast, and there are many possible future directions for research. One potential future direction is the development of novel drugs based on this compound for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. Additionally, this compound could be used to develop novel antibiotics, antivirals, and antifungals. Additionally, further research could be done to better understand the mechanism of action of this compound and to develop new methods for its synthesis. Finally, this compound could be used to study the mechanisms of various diseases and to develop new therapeutic strategies.